Cas no 922184-53-0 (1H-Indole-3-carbonitrile, 2-methyl-1-phenyl-)
922184-53-0 structure
Product Name:1H-Indole-3-carbonitrile, 2-methyl-1-phenyl-
CAS No:922184-53-0
MF:C16H12N2
MW:232.279883384705
CID:741518
PubChem ID:71421592
Update Time:2025-04-19
1H-Indole-3-carbonitrile, 2-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carbonitrile, 2-methyl-1-phenyl-
- 2-methyl-1-phenylindole-3-carbonitrile
- 2-Methyl-1-phenyl-1H-indole-3-carbonitrile
- 922184-53-0
- DTXSID70840652
-
- Inchi: 1S/C16H12N2/c1-12-15(11-17)14-9-5-6-10-16(14)18(12)13-7-3-2-4-8-13/h2-10H,1H3
- InChI Key: PNBWKWPILIFOOM-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C(C)=C(C#N)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 232.100048391g/mol
- Monoisotopic Mass: 232.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 28.7Ų
1H-Indole-3-carbonitrile, 2-methyl-1-phenyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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